Cas no 4492-02-8 (Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate)

• Product Name: Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
• CAS No: 4492-02-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD02942367
• CID: 840310
• PubChem ID: 6624328
• Update Time: 2025-11-02

Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
• 4,5,6,7-TETRAHYDRO-1H-INDAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 4,5,6,7-tetrahydroindazole-3-carboxylic acid ethyl ester
• ethyl 4,5-cyclohexa-1H-pyrazole-3-carboxylate
• 4,5,6,7-Tetrahydro-2H-indazole-3-carboxylic acid ethyl ester
• 1H-INDAZOLE-3-CARBOXYLIC ACID, 4,5,6,7-TETRAHYDRO-, ETHYL ESTER
• ETHYL 4,5,6,7-TETRAHYDRO-2H-INDAZOLE-3-CARBOXYLATE
• 2H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester
• ChemDiv3_012708
• HESKTUHERVMQMI-UHFFFAOYSA-N
• HMS3535N20
• HMS1509B14
• MF
• ethyl4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
• AE-473/31198022
• AB12767
• CS-0029502
• 174198-29-9
• BBL022219
• CCG-200117
• J-514042
• AKOS002320400
• SCHEMBL22344793
• SY086573
• 4492-02-8
• MFCD02942367
• BRD-K36272203-001-01-1
• ALBB-034401
• STK894921
• 3,4,5,6-Tetrahydroindazole Indiazole ester
• SCHEMBL5951775
• EN300-1264209
• F14515
• DB-367121
• CHEMBL4590780
• EG-0003

• MDL： MFCD02942367
• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)9-7-5-3-4-6-8(7)11-12-9/h2-6H2,1H3,(H,11,12)
• InChI Key： HESKTUHERVMQMI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2=C(CCCC2)NN=1)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.105527694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.23
• XLogP3: 2
• Topological Polar Surface Area: 55

Experimental Properties

• PSA: 54.98000
• LogP: 1.46520

Additional information on Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate

Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate (CAS No. 4492-02-8): A Comprehensive Overview

Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate (CAS No. 4492-02-8) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound belongs to the indazole class of heterocyclic organic molecules, which have garnered considerable attention due to their broad spectrum of biological activities and structural diversity.

The molecular structure of Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate features a fused ring system consisting of a benzene ring and a pyrrole ring, with an ethyl ester group attached to the carboxylate functionality at the 3-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to yield bioactive molecules.

In recent years, there has been a growing interest in indazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the pharmacological potential of these compounds in modulating neurological disorders, cardiovascular diseases, and inflammatory conditions. The< strong>Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate molecule has been explored as a precursor in the synthesis of novel pharmacophores that exhibit promising biological activity.

One of the most compelling aspects of Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate is its role in the development of targeted therapies. Researchers have leveraged its structural framework to design molecules that interact selectively with specific biological targets. For instance, derivatives of this compound have shown potential in inhibiting enzymes involved in cancer cell proliferation and metabolic pathways associated with neurodegenerative diseases. The ability to fine-tune its chemical properties allows for the creation of highly specific and effective drug candidates.

The synthesis of Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation and esterification play crucial roles in constructing the desired molecular framework.

The pharmacokinetic profile of derivatives derived from Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate has been extensively studied to understand their absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for predicting how the compounds will behave within the human body and for designing clinical trials that can effectively evaluate their therapeutic potential. The compound's stability under various physiological conditions has been a key focus area for researchers seeking to develop long-lasting treatments.

In addition to its pharmaceutical applications, Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate has found utility in academic research as a model compound for studying heterocyclic chemistry. Its well-defined structure provides an excellent platform for exploring new synthetic pathways and understanding reaction mechanisms. This has led to several innovative approaches in organic synthesis that could be applied to other complex molecules.

The latest advancements in computational chemistry have further enhanced the study of Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and have significantly reduced the time required to identify promising drug candidates. The integration of computational methods with traditional wet chemistry has revolutionized drug discovery processes.

The environmental impact of synthesizing and using Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate has also been a subject of investigation. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Efforts are underway to employ renewable feedstocks and catalytic systems that enhance efficiency while maintaining high product quality.

The future prospects for Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate are bright given its versatility and potential applications across multiple therapeutic domains. As research continues to uncover new biological activities and synthetic possibilities，this compound is poised to play an integral role in next-generation pharmaceuticals. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.